Cas no 1250251-80-9 (1-(3-azidopropyl)-1H-1,2,4-triazole)

• Product Name: 1-(3-azidopropyl)-1H-1,2,4-triazole
• CAS No: 1250251-80-9
• MF: C₅H₈N₆
• MW: 152.157218933105
• CID: 6563892
• PubChem ID: 61396431
• Update Time: 2025-10-30

1-(3-azidopropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidopropyl)-1H-1,2,4-triazole
• EN300-1830905
• 1250251-80-9
• AKOS010656101

• Inchi： 1S/C5H8N6/c6-10-8-2-1-3-11-5-7-4-9-11/h4-5H,1-3H2
• InChI Key： WRQWLFGSGWQEJQ-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 152.08104428g/mol
• Monoisotopic Mass: 152.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.1Ų

Additional information on 1-(3-azidopropyl)-1H-1,2,4-triazole

Introduction to 1-(3-azidopropyl)-1H-1,2,4-triazole (CAS No. 1250251-80-9)

1-(3-azidopropyl)-1H-1,2,4-triazole (CAS No. 1250251-80-9) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structure, which combines a triazole ring with an azido group attached to a propyl chain. The triazole moiety is known for its broad range of biological activities, including antifungal, antibacterial, and antiviral properties. The azido group, on the other hand, is a valuable functional group in click chemistry and bioconjugation reactions.

The synthesis of 1-(3-azidopropyl)-1H-1,2,4-triazole typically involves the reaction of 3-azidopropan-1-amine with 1H-1,2,4-triazole under mild conditions. This straightforward synthesis route makes it an accessible compound for researchers and pharmaceutical companies. The compound's stability and reactivity have been extensively studied, and it has been shown to be compatible with various solvents and reaction conditions.

In recent years, the application of 1-(3-azidopropyl)-1H-1,2,4-triazole in drug discovery and development has expanded significantly. One of the key areas of interest is its use in click chemistry reactions. Click chemistry is a powerful tool for the rapid and efficient formation of covalent bonds between biomolecules. The azido group in 1-(3-azidopropyl)-1H-1,2,4-triazole can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with alkynes to form 1,2,3-triazoles. This reaction is highly selective and can be performed under mild conditions, making it ideal for use in biological systems.

The biological activity of 1-(3-azidopropyl)-1H-1,2,4-triazole has also been explored in various studies. Research has shown that this compound exhibits potent antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. Additionally, it has demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria. These findings suggest that 1-(3-azidopropyl)-1H-1,2,4-triazole could be a promising lead compound for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 1-(3-azidopropyl)-1H-1,2,4-triazole has also been investigated for its potential as a bioconjugation reagent. Bioconjugation involves the covalent attachment of functional groups or molecules to biomolecules such as proteins or nucleic acids. The azido group in this compound can be used to label biomolecules with fluorescent dyes or other functional groups through click chemistry reactions. This capability makes it a valuable tool in proteomics and other areas of molecular biology.

In the context of drug delivery systems, 1-(3-azidopropyl)-1H-1,2,4-triazole has been explored as a linker molecule for targeted drug delivery. By conjugating this compound to targeting ligands or therapeutic agents via click chemistry reactions, researchers can create multifunctional nanoparticles or other delivery vehicles that can specifically target diseased cells or tissues. This approach has the potential to improve the efficacy and reduce the side effects of therapeutic interventions.

The safety profile of 1-(3-azidopropyl)-1H-1,2,4-triazole is another important consideration in its application. Studies have shown that this compound exhibits low toxicity in vitro and in vivo at relevant concentrations. However, as with any chemical compound used in biological systems, careful safety assessments are necessary to ensure its safe use in various applications.

In conclusion, 1-(3-azidopropyl)-1H-1,2,4-triazole (CAS No. 1250251-80-9) is a multifunctional compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and reactivity make it an attractive candidate for use in click chemistry reactions, bioconjugation studies, and drug discovery efforts. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the scientific community.